Montixanthone

Catalog No.
S12865367
CAS No.
M.F
C14H10O6
M. Wt
274.22 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
Montixanthone

Product Name

Montixanthone

IUPAC Name

3,6,7-trihydroxy-1-methoxyxanthen-9-one

Molecular Formula

C14H10O6

Molecular Weight

274.22 g/mol

InChI

InChI=1S/C14H10O6/c1-19-11-2-6(15)3-12-13(11)14(18)7-4-8(16)9(17)5-10(7)20-12/h2-5,15-17H,1H3

InChI Key

NHQMTEDPFLHWEG-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC2=C1C(=O)C3=CC(=C(C=C3O2)O)O)O

Montixanthone is a natural product found in Hypericum beanii with data available.

Montixanthone (3,6,7-trihydroxy-1-methoxyxanthone) is a naturally occurring tetraoxygenated xanthone isolated from species such as *Cudrania fruticosa*, *Allanblackia monticola*, and *Hypericum stellatum*. In commercial and research procurement, it is primarily valued as a high-purity analytical reference standard and a non-cytotoxic baseline scaffold for Structure-Activity Relationship (SAR) studies. Unlike highly complex or heavily prenylated xanthones, Montixanthone offers a predictable, simple oxygenated core that exhibits potent free-radical scavenging capabilities without inducing significant cell death in standard in vitro models [1]. This makes it an ideal biochemical tool for decoupling antioxidant or anti-inflammatory activity from cytotoxicity, as well as a regioselective precursor for the semi-synthesis of novel pharmacological libraries [2].

Research Fit

1
Xanthone scaffold
3,6,7-trihydroxy-1-methoxy substitution pattern for structure-activity relationship studies
2
Phenotypic screening
Predicted non‑PKC target engagement for pathway deconvolution assays
3
Phytochemical authentication
Isolated from Cudrania fruticosa; botanical marker for extract standardization

Substituting Montixanthone with generic xanthone core structures, crude botanical extracts, or highly prenylated analogs introduces severe workflow and data reproducibility issues. Crude extracts suffer from batch-to-batch variability and matrix interference, rendering them unsuitable for precise mechanistic assays [1]. If a buyer substitutes Montixanthone with a prenylated xanthone (e.g., toxyloxanthone C), the resulting high cytotoxicity (IC50 typically 1–5 µM) will confound assays designed to measure pure anti-inflammatory or antioxidant effects by prematurely inducing cell death [2]. Conversely, substituting with fully unmethylated xanthones (e.g., 1,3,6,7-tetrahydroxyxanthone) complicates semi-synthetic workflows, as the lack of the 1-methoxy block leads to poor regioselectivity and complex, hard-to-separate mixtures during O-alkylation procedures [3].

Substitution Risk

Structure Prenylated xanthones (e.g., α‑mangostin) differ in substitution pattern; target engagement and solubility profiles may not transfer.
Lipophilicity ΔXlogP ≈ −3.1 vs α‑mangostin shifts cellular permeability; assay behavior may require re‑optimization.
Origin Cudrania vs Garcinia source introduces distinct impurity profiles; batch comparisons may be confounded.

Superior DPPH Radical Scavenging vs. Ascorbic Acid Baseline

In comparative DPPH radical scavenging assays evaluating isolated constituents, Montixanthone demonstrated an IC50 of 59.1 µM. This quantitatively outperforms the standard baseline antioxidant, Vitamin C (Ascorbic Acid), which exhibited an IC50 of 82.4 µM under identical assay conditions [1].

Evidence DimensionDPPH Radical Scavenging (IC50)
Target Compound Data59.1 µM
Comparator Or BaselineVitamin C (82.4 µM)
Quantified Difference28% lower IC50 (stronger antioxidant activity)
ConditionsIn vitro DPPH free radical scavenging assay

Validates the procurement of Montixanthone as a high-potency, stable positive control for commercial and academic antioxidant screening panels.

Substitution & XlogP
Class-level inference
3,6,7‑trihydroxy‑1‑methoxy
ΔXlogP ≈ −3.1 vs α‑mangostin
Reported lower lipophilicity; may support solubility differentiation
In silico XlogP calculation

Low Hepatocellular Cytotoxicity for SAR Decoupling

When screened against human liver carcinoma cell lines (e.g., SMMC-7721, HepG2, Huh-7), simple oxygenated xanthones like Montixanthone exhibit weak cytotoxicity, maintaining cell viability with IC50 values > 40 µM. In stark contrast, structurally related prenylated xanthones exhibit potent cytotoxicity with IC50 values in the 1–5 µM range [1].

Evidence DimensionHepatocellular Cytotoxicity (IC50)
Target Compound Data> 40 µM (low toxicity)
Comparator Or BaselinePrenylated xanthones (1–5 µM)
Quantified Difference>8-fold reduction in cytotoxicity
ConditionsIn vitro cell viability assays (SMMC-7721, HepG2, Huh-7)

Allows researchers to safely use this compound in live-cell assays to measure anti-inflammatory or antioxidant effects without the confounding variable of compound-induced cell death.

ADMET prediction
Class-level inference
HIA 94.48%
Oral bioavail. 58.57%
CYP2C9 non‑inhibitor 88.96%
Predicted oral exposure with low CYP interaction probability
admetSAR 2.0; validation studies lacking

Precursor Suitability via Regioselective Hydroxyl Availability

Montixanthone possesses three reactive free hydroxyl groups at the 3, 6, and 7 positions, while the 1-position is blocked by a methoxy group. This specific 3,6,7-trihydroxy-1-methoxy configuration provides a predictable scaffold for regioselective O-alkylation or functionalization. Using fully unmethylated baselines like 1,3,6,7-tetrahydroxyxanthone results in four competing reactive sites, significantly increasing side-product formation and reducing the yield of the target derivative [1].

Evidence DimensionRegioselective functionalization potential
Target Compound Data3 reactive hydroxyls, 1 blocked (methoxy)
Comparator Or Baseline1,3,6,7-tetrahydroxyxanthone (4 reactive hydroxyls)
Quantified DifferenceElimination of 1-position competitive side reactions
ConditionsSynthetic derivatization and O-alkylation workflows

Reduces purification overhead and improves overall yield when synthesizing custom xanthone libraries for drug discovery and material science.

Target prediction
Class-level inference
APEX1 98.03%
DUSP3 94.01%
TRIM24 93.82%
Predicted non‑PKC, non‑kinase target engagement; supports pathway hypothesis
Super‑PRED prediction
MW & TPSA
Cross‑study comparable
MW 274.23 vs 410.46
TPSA ~96 Ų
Lower molecular weight, balanced lipophilicity; reported easier handling
Calculated properties
Botanical origin
Direct comparison
Cudrania fruticosa
vs Garcinia mangostana
Distinct phytochemical marker; supports supply‑chain authentication
Literature‑reported isolation

Non-Toxic Positive Control in Cell-Based Antioxidant Assays

Because Montixanthone demonstrates a lower DPPH IC50 than Vitamin C while maintaining low cytotoxicity (IC50 > 40 µM) in hepatic cell lines, it is the right choice for live-cell oxidative stress models where maintaining high cell viability is critical to assay validity [1].

Starting Scaffold for Xanthone Library Synthesis

The inherent 1-methoxy block on Montixanthone prevents unwanted reactions at the 1-position during O-alkylation. This makes it a preferred procurement choice over fully unmethylated xanthones for medicinal chemists aiming to synthesize targeted 3,6,7-functionalized xanthone libraries with high yield and minimal purification overhead [2].

Phytochemical Reference Standard for Extract Standardization

As a known constituent of *Cudrania fruticosa*, *Allanblackia monticola*, and *Hypericum* species, high-purity Montixanthone is essential for the chromatographic standardization and quality control of commercial botanical extracts, ensuring batch-to-batch reproducibility in nutraceutical manufacturing [3].

Application Fit

Application
Selection Property
Validation Focus
Xanthone SAR studies
3,6,7‑trihydroxy‑1‑methoxy pattern
Hydroxyl positioning vs activity
Phenotypic pathway screening
Predicted non‑PKC target engagement
DNA repair / phosphatase assays
Early ADMET panel
XlogP 1.90; moderate lipophilicity
In silico ADMET prediction validation
Botanical authentication
Cudrania‑specific marker
Chemotaxonomic consistency

XLogP3

1.9

Hydrogen Bond Acceptor Count

6

Hydrogen Bond Donor Count

3

Exact Mass

274.04773803 g/mol

Monoisotopic Mass

274.04773803 g/mol

Heavy Atom Count

20

Explore Compound Types